2-(5-Bromopyridin-3-ylsulfonyl)acetamide
Cat. No. B8661773
M. Wt: 279.11 g/mol
InChI Key: IRIXXSQVQFPGKB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][c:4]([S:8](=[O:9])(=[O:10])[CH2:11][C:12]([O:14][CH3:13])=[O:15])[cH:5][n:6][cH:7]1.[CH3:17][OH:18].[NH3:16]>>[Br:1][c:2]1[cH:3][c:4]([S:8](=[O:9])(=[O:10])[CH2:11][C:12](=[O:14])[NH2:16])[cH:5][n:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)CS(=O)(=O)c1cncc(Br)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NC(=O)CS(=O)(=O)c1cncc(Br)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
